Cas no 1261912-42-8 (4-(3-Fluoro-4-methoxycarbonylphenyl)-3-methylbenzoic acid)

• Product Name: 4-(3-Fluoro-4-methoxycarbonylphenyl)-3-methylbenzoic acid
• CAS No: 1261912-42-8
• MF: C₁₆H₁₃FO₄
• MW: 288.270428419113
• MDL: MFCD18322122
• CID: 2763019
• PubChem ID: 53227952
• Update Time: 2025-04-21

4-(3-Fluoro-4-methoxycarbonylphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-FLUORO-4-METHOXYCARBONYLPHENYL)-3-METHYLBENZOIC ACID
• 4-(3-Fluoro-4-methoxycarbonylphenyl)-3-methylbenzoic acid, 95%
• 1261912-42-8
• MFCD18322122
• 3'-Fluoro-4'-(methoxycarbonyl)-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• DTXSID30691485
• 4-(3-Fluoro-4-methoxycarbonylphenyl)-3-methylbenzoic acid

• MDL： MFCD18322122
• Inchi： 1S/C16H13FO4/c1-9-7-11(15(18)19)4-5-12(9)10-3-6-13(14(17)8-10)16(20)21-2/h3-8H,1-2H3,(H,18,19)
• InChI Key： JIVWRBXBESDYDX-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 288.07978705Da
• Monoisotopic Mass: 288.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives